Cas no 1473452-58-2 (4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane
• CAS No: 1473452-58-2
• MF: C₂₀H₂₅BO₃
• MW: 324.221706151962
• MDL: MFCD31639300
• CID: 4673545
• PubChem ID: 89858628
• Update Time: 2025-10-21

4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[2-[(2-methylphenoxy)methyl]phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-{2-[(2-methylphenoxy)methyl]phenyl}-1,3,2-dioxaborolane
• AS-72897
• D94072
• SCHEMBL15329129
• 1473452-58-2
• 4,4,5,5-Tetramethyl-2-(2-[(2-methylphenoxy)methyl]phenyl)-1,3,2-dioxaborolane
• AKOS037647229
• 4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane

• MDL： MFCD31639300
• Inchi： 1S/C20H25BO3/c1-15-10-6-9-13-18(15)22-14-16-11-7-8-12-17(16)21-23-19(2,3)20(4,5)24-21/h6-13H,14H2,1-5H3
• InChI Key： NNUQUXXUEHVNHH-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2COC2C=CC=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 324.1896748 g/mol
• Monoisotopic Mass: 324.1896748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Molecular Weight: 324.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane

Comprehensive Analysis of 4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane (CAS 1473452-58-2)

4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane (CAS 1473452-58-2) is a specialized boronic ester compound that has garnered significant attention in organic synthesis and pharmaceutical research. This dioxaborolane derivative is characterized by its unique molecular structure, which combines a tetramethyl-substituted dioxaborolane ring with an o-tolyloxymethylphenyl moiety. Its CAS number 1473452-58-2 serves as a critical identifier for researchers and regulatory bodies.

The compound's structural features make it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and material science. Recent studies highlight its role in synthesizing biaryl compounds, which are essential scaffolds in many FDA-approved drugs. With the growing demand for boron-containing pharmaceuticals, this compound has become a subject of intense research, particularly in oncology and inflammation-related therapies.

From a synthetic chemistry perspective, the o-tolyloxy group in 4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane provides enhanced stability compared to simpler boronic esters, addressing common challenges like protodeboronation. This stability makes it particularly useful for multi-step syntheses where reaction conditions might otherwise degrade sensitive intermediates. The compound's crystalline nature at room temperature also facilitates purification and handling in laboratory settings.

Environmental and green chemistry applications have emerged as important research directions for this compound. Scientists are exploring its potential in catalytic systems that reduce heavy metal usage in organic transformations. The dioxaborolane framework shows promise in developing more sustainable alternatives to traditional palladium-based catalysts, aligning with the pharmaceutical industry's push toward greener processes.

Analytical characterization of CAS 1473452-58-2 typically involves advanced techniques such as NMR spectroscopy (particularly ¹¹B and ¹³C NMR), mass spectrometry, and X-ray crystallography. These methods confirm the compound's high purity and structural integrity, which are crucial for reproducible results in synthetic applications. The tetramethyl groups produce distinctive signals in NMR spectra that aid in reaction monitoring.

In material science, researchers have investigated 4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane as a potential building block for organic electronic materials. Its ability to participate in π-conjugated systems makes it interesting for developing novel OLED materials and organic semiconductors. The compound's thermal stability and electronic properties are currently being evaluated for next-generation display technologies.

Storage and handling recommendations for this compound emphasize protection from moisture, as boronic esters can hydrolyze under aqueous conditions. Standard practice involves storing under inert atmosphere at low temperatures, with many research groups reporting excellent stability when these precautions are followed. The o-tolyloxymethyl substituent appears to confer additional protection against decomposition compared to simpler boronic acid derivatives.

Recent patent literature reveals growing commercial interest in CAS 1473452-58-2, particularly in Asia and North America. Pharmaceutical companies are filing applications that utilize this compound in proprietary synthetic routes to kinase inhibitors and other targeted therapies. The dioxaborolane structure's versatility allows for diverse modifications that can optimize drug-like properties in lead compounds.

From a regulatory standpoint, 4,4,5,5-Tetramethyl-2-(2-((o-tolyloxy)methyl)phenyl)-1,3,2-dioxaborolane falls into the category of specialty chemicals with no significant restrictions in most jurisdictions. However, researchers should consult local regulations regarding boron-containing compounds, as requirements may vary by region. The compound's low acute toxicity profile in preliminary studies suggests favorable handling characteristics compared to many synthetic intermediates.

Future research directions for this compound likely include exploration of its bioconjugation potential in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. The boron atom's unique properties may enable novel drug delivery mechanisms or imaging applications. Additionally, advances in continuous flow chemistry could benefit from this compound's stability characteristics for scaled-up production.